2-(2-Methoxyphenyl)-4-methyl-1,3-dioxane

• CAS No.: 60024-09-1
• Molecular Formula: C12H16O3
• Molecular Weight: 208.25 g/mol
• IUPAC Name: 2-(2-methoxyphenyl)-4-methyl-1,3-dioxane
• InChI: InChI=1S/C12H16O3/c1-9-7-8-14-12(15-9)10-5-3-4-6-11(10)13-2/h3-6,9,12H,7-8H2,1-2H3
• InChI Key: JIONPJZAVXCSGI-UHFFFAOYSA-N
• Canonical SMILES: CC1CCOC(O1)C2=CC=CC=C2OC

Description

2-(2-Methoxyphenyl)-4-methyl-1,3-dioxane is a chemical compound with the CAS Registry Number 60024-09-1 and a molecular formula of C12H16O3 . It is also known by the synonym NSC 45665 . As a 1,3-dioxane derivative, this class of compounds is of significant interest in organic chemistry and materials science research, particularly for their role as protecting groups for carbonyls and their use in fragrance and flavor chemistry due to their stability. Researchers value this specific ortho-methoxyphenyl substituted dioxane for its potential as a building block in synthetic pathways and for studying the steric and electronic influences of the methoxy group in close proximity to the dioxane ring. This product is intended for research purposes only and is not approved for human or veterinary diagnostic or therapeutic use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues

2-(4-Methoxyphenyl)-4-methyl-1,3-dioxolane

• Structure : Features a 1,3-dioxolane (5-membered ring) instead of a 1,3-dioxane (6-membered ring), with a 4-methoxyphenyl substituent.
• Key Differences: Ring Size: The smaller dioxolane ring introduces higher ring strain, reducing thermal stability compared to the dioxane analogue.
• Properties : Lower molecular weight (194.23 g/mol vs. 208.25 g/mol for the dioxane analogue) and higher volatility due to the smaller ring .

4-Methyl-2-phenyl-1,3-dioxane

• Structure : Lacks the methoxy group, substituting the phenyl group directly at the 2-position.
• Key Differences :
  • Electronic Effects : Absence of the methoxy group reduces electron-donating effects, decreasing polarity and solubility in polar solvents.
  • Reactivity : The phenyl group may participate in π-π stacking interactions, which could enhance crystallinity compared to the methoxyphenyl derivative.
• Applications : Used as a precursor in organic synthesis and materials science .

2-(2,6-Dimethylhepta-1,5-dienyl)-4-methyl-1,3-dioxane

• Structure : Contains a branched dienyl substituent at the 2-position.
• Key Differences: Lipophilicity: The dienyl group increases hydrophobicity, making this compound more suitable for non-polar solvents or lipid-based formulations.

Physicochemical Properties

Compound Name	Molecular Weight (g/mol)	Boiling Point (°C)	Solubility (Polar Solvents)	Key Structural Feature
2-(2-Methoxyphenyl)-4-methyl-1,3-dioxane	208.25	~250–270 (estimated)	Moderate	Ortho-methoxy, 6-membered dioxane
2-(4-Methoxyphenyl)-4-methyl-1,3-dioxolane	194.23	~220–240	High	Para-methoxy, 5-membered dioxolane
4-Methyl-2-phenyl-1,3-dioxane	178.23	~230–250	Low	Phenyl substituent, no methoxy
2-(2,6-Dimethylhepta-1,5-dienyl)-4-methyl-1,3-dioxane	248.36	>300	Very Low	Branched dienyl substituent

Data derived from analogous compounds and thermodynamic models .

Q & A

Basic Research Questions

Q. What are the established synthetic routes for 2-(2-Methoxyphenyl)-4-methyl-1,3-dioxane, and what catalysts or solvents are typically employed?

• The compound can be synthesized via acid-catalyzed cyclization of diols with aldehydes/ketones. For example, aldehydes react with diols (e.g., 1,3-butanediol) in the presence of catalysts like sulfuric acid or cation-exchange resins (CER). Cyclohexane is often used as a solvent, and water is removed via Dean-Stark apparatus to drive the reaction . Optimization of stoichiometry (e.g., 20 mmol aldehyde, 24 mmol diol) and catalyst loading (e.g., 20 mg CER) is critical for yield .

Q. How can researchers characterize the structural and electronic properties of this compound?

• Spectroscopy : Use $^1 \text{H}$- and $^{13} \text{C}$-NMR to confirm substitution patterns and ring conformation. The methoxyphenyl group’s aromatic protons appear as distinct doublets in the 6.5–7.5 ppm range, while dioxane protons resonate between 3.5–5.0 ppm .
• Crystallography : Single-crystal X-ray diffraction (SHELX programs) resolves bond lengths and dihedral angles. For example, the dioxane ring typically adopts a chair conformation, with the methoxyphenyl group in an axial or equatorial position depending on steric effects .

Q. What factors influence the compound’s stability under acidic or nucleophilic conditions?

• Acidic conditions (e.g., H$_2$SO$_4$) induce methanolysis, cleaving the dioxane ring’s C–O bonds sequentially. The reaction proceeds via intermediate formation of 3-methyl-4,6-dioxa-1-heptanol, which further degrades to smaller fragments . Stability is pH-dependent, with degradation rates increasing at higher acid concentrations.

Advanced Research Questions

Q. How can contradictions between computational predictions and experimental spectroscopic data be resolved?

• Perform DFT calculations (e.g., B3LYP/6-31G**) to model NMR chemical shifts and compare them with experimental data. Discrepancies often arise from solvent effects or crystal packing forces not accounted for in gas-phase calculations. For example, torsional strain in the dioxane ring may shift proton resonances by 0.1–0.3 ppm .

Q. What mechanistic insights explain the regioselectivity of reactions involving the dioxane ring?

• The 4-methyl group sterically hinders nucleophilic attack at C2 and C4 positions, directing reactivity toward C5 or C6. Methanolysis studies show bond cleavage occurs first at the less hindered C2–O1 bond, followed by C2–O3 . Computational studies (HF/6-31G**) can map electrostatic potential surfaces to predict reactive sites .

Q. How does the methoxyphenyl substituent modulate biological activity in structurally related compounds?

• In thiazole derivatives (e.g., ), the methoxyphenyl group enhances lipophilicity, improving membrane permeability. Structure-activity relationship (SAR) studies show that para-methoxy substitution increases binding affinity to enzymes like cyclooxygenase-2 (COX-2) compared to ortho-substituted analogs .

Q. What strategies optimize reaction yields during scale-up synthesis?

• Use continuous-flow reactors with immobilized CER catalysts to reduce byproduct formation. Monitor reaction progress via in-line FTIR to detect intermediates like 3-methyl-4,6-dioxa-1-heptanol. Yields >85% are achievable with residence times of 30–60 minutes at 60°C .

Methodological Considerations

• Data Contradiction Analysis : Compare experimental NMR spectra with DFT-derived values. If discrepancies persist, consider dynamic effects (e.g., ring puckering) using molecular dynamics simulations .
• Crystallographic Refinement : Use SHELXL for high-resolution data to refine anisotropic displacement parameters. For twinned crystals, SHELXE can resolve phase ambiguities .
• Biological Assay Design : Prioritize in vitro assays (e.g., enzyme inhibition, cytotoxicity) using structurally related compounds () as benchmarks. Adjust substituents (e.g., fluorine for bioisosteric replacement) to enhance target selectivity .